Cas no 1804-50-8 (2-Chloro-4-pyrrolidin-1-ylquinazoline)

• Product Name: 2-Chloro-4-pyrrolidin-1-ylquinazoline
• CAS No: 1804-50-8
• MF: C₁₂H₁₂ClN₃
• MW: 233.696781158447
• MDL: MFCD09726527
• CID: 1068716
• PubChem ID: 12820917
• Update Time: 2025-05-25

2-Chloro-4-pyrrolidin-1-ylquinazoline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(pyrrolidin-1-yl)quinazoline
• LogP
• AKOS011764019
• MFCD09726527
• 2-chloro-4-pyrrolidin-1-ylquinazoline
• 1804-50-8
• DB-355620
• 4-(1-Pyrrolidino)-2-chloroquinazoline
• ALBB-031065
• STL582149
• 2-CHLORO-4-(1-PYRROLIDINYL)QUINAZOLINE
• CS-0207807
• SCHEMBL8381868
• LS-11196
• 2-Chloro-4-pyrrolidin-1-ylquinazoline

• MDL： MFCD09726527
• Inchi： 1S/C12H12ClN3/c13-12-14-10-6-2-1-5-9(10)11(15-12)16-7-3-4-8-16/h1-2,5-6H,3-4,7-8H2
• InChI Key： RECJJAGHHWLXOZ-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=CC=CC=2C(=N1)N1CCCC1

Computed Properties

• Exact Mass: 233.07216
• Monoisotopic Mass: 233.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29Ų

Experimental Properties

• PSA: 29.02

Additional information on 2-Chloro-4-pyrrolidin-1-ylquinazoline

Recent Advances in the Study of 2-Chloro-4-pyrrolidin-1-ylquinazoline (CAS: 1804-50-8)

The compound 2-Chloro-4-pyrrolidin-1-ylquinazoline (CAS: 1804-50-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. This quinazoline derivative has been explored for its pharmacological properties, particularly in the context of kinase inhibition and anticancer activity. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in various biological models.

One of the key findings in recent research is the role of 2-Chloro-4-pyrrolidin-1-ylquinazoline as a potent inhibitor of specific protein kinases involved in cancer cell proliferation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition against the PI3K/AKT/mTOR pathway, which is frequently dysregulated in numerous cancers. The study utilized in vitro assays and molecular docking simulations to confirm the binding affinity and specificity of the compound, highlighting its potential as a lead candidate for further development.

In addition to its anticancer properties, 2-Chloro-4-pyrrolidin-1-ylquinazoline has also been investigated for its potential applications in neurodegenerative diseases. A recent preprint on bioRxiv reported that the compound showed neuroprotective effects in a mouse model of Parkinson’s disease, possibly through modulation of oxidative stress pathways. These findings suggest a broader therapeutic potential beyond oncology, warranting further exploration in diverse disease contexts.

The synthetic chemistry community has also made strides in optimizing the production of 2-Chloro-4-pyrrolidin-1-ylquinazoline. A 2024 paper in Organic Process Research & Development described a novel, scalable synthesis route that improves yield and reduces the use of hazardous reagents. This advancement is critical for facilitating large-scale production and enabling more extensive preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of 2-Chloro-4-pyrrolidin-1-ylquinazoline. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability need to be addressed in future research. Collaborative efforts between academia and industry will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 2-Chloro-4-pyrrolidin-1-ylquinazoline (CAS: 1804-50-8) represents a promising molecule with multifaceted therapeutic potential. Continued research into its mechanisms, synthetic optimization, and preclinical evaluation will be crucial for unlocking its full potential in drug development. The compound’s versatility and efficacy make it a compelling subject for ongoing and future studies in the chemical biology and medicinal chemistry fields.